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Compound of Interest

Compound Name: Aniline Black

Cat. No.: B576688

In the diverse landscape of industrial pigments, the selection of a black pigment is a critical
decision for researchers, scientists, and drug development professionals, impacting not only
the aesthetic qualities of a product but also its functional performance and long-term stability.
This guide provides an objective comparison of Aniline Black (Pigment Black 1) with two other
widely used black pigments: Carbon Black (Pigment Black 7) and Iron Oxide Black (Pigment
Black 11). The following sections present a detailed analysis of their key performance
indicators, supported by experimental data and standardized testing protocols.

Quantitative Performance Comparison

The selection of an appropriate black pigment is contingent on the specific requirements of the
application. The data presented in the following table summarizes the key performance
characteristics of Aniline Black, Carbon Black, and Iron Oxide Black, offering a clear,
comparative overview.
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Performance Metric

Aniline Black
(Pigment Black 1)

Carbon Black
(Pigment Black 7)

Iron Oxide Black
(Pigment Black 11)

Color

Deep black with a red
undertone

Deep, neutral black

Neutral to slightly
brownish black

Tinting Strength

Relatively Low (95-
105%)[1]

Very High (100-130%)

High (95-105%)[2][3]

Lightfastness (Blue
Wool Scale)

Excellent (Typically 7-
8)

Excellent (7-8)[4]

Excellent (Typically 8)

Heat Stability

~ 200°C[1][5]

High (Varies by grade,
>250°C)

Up to 300°C[6]

Chemical Resistance Good[7] Excellent[4] Excellent[6]
Acid Resistance Good Excellent (5/5)[4] High
Alkali Resistance Good Excellent (5/5)[4] High
Good (Lower UV
UV Resistance absorption than Excellent Excellent
Carbon Black)[1]
) ) Non-conductive / Conductive (Varies by )
Electrical Properties o Insulating
Antistatic[7] grade)
pH Value 6.0 - 8.0[1] 4.0 - 8.0[4] 4.0 - 8.0[2]
] ) Larger than Carbon ] ]
Particle Size Very fine Varies

Black

Oil Absorption

~104 g/100g [1]

55-85 g/100g [4]

13-25 g/100g [8][9]

Key Performance Attributes: A Deeper Dive

Aniline Black is a synthetic organic pigment valued for its unique deep black hue with a

characteristic reddish undertone.[1] Its lower tinting strength compared to Carbon Black can be

advantageous in applications requiring subtle shading.[1] A notable feature is its lower

absorption of UV radiation, which makes it particularly suitable for UV-curing systems.[1]

Furthermore, its non-conductive and antistatic properties differentiate it from many grades of
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Carbon Black, opening up applications in electronics and specialized coatings where electrical
conductivity is undesirable.[7]

Carbon Black is the most ubiquitous black pigment in the industry, renowned for its exceptional
tinting strength and deep, intense black color.[10] Produced by the incomplete combustion of
hydrocarbons, its very fine particle size contributes to its high surface area and superior hiding
power.[10] Carbon Black offers excellent UV protection and weather resistance, making it a
preferred choice for durable coatings and plastics.[9] Depending on the manufacturing process,
different grades of Carbon Black can be produced, some of which are electrically conductive.
[11]

Iron Oxide Black is an inorganic pigment known for its outstanding durability, lightfastness, and
chemical stability.[12] It is non-toxic and provides excellent resistance to weathering, making it
a reliable choice for construction materials, coatings, and other outdoor applications.[12] While
its tinting strength is high, it generally does not reach the intensity of Carbon Black.[6]

Experimental Protocols

The data presented in this guide is based on standardized testing methodologies to ensure
accuracy and comparability. The following are outlines of the key experimental protocols used
to evaluate pigment performance.

Pigment Performance Evaluation Workflow
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Caption: A logical workflow for the comprehensive evaluation of industrial pigments.

Tinting Strength (ASTM D387)

The tinting strength of a chromatic pigment is determined by comparing it to a standard
reference of the same type.[2][3][13][14]
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e Preparation of Dispersions: A specified amount of the test pigment and a standard white
pigment (e.g., zinc oxide) are dispersed in a suitable vehicle (e.g., linseed oil) using a
mechanical muller.[2][3] The dispersion is carried out for a predetermined number of
revolutions to ensure thorough mixing.

Color Comparison: The resulting colored paste (tint) is drawn down on a substrate alongside
the tint prepared with the reference standard pigment.

Evaluation: The relative tinting strength is assessed visually or instrumentally by comparing
the color intensity of the two samples.[15]

Lightfastness (ISO 105-B02)

This method determines the resistance of a colorant to fading when exposed to an artificial light
source that mimics natural daylight.[1][4]

Sample Preparation: The pigment is incorporated into a suitable medium and applied to a
substrate. A portion of the sample is masked to serve as an unexposed reference.[1]

Exposure: The prepared sample and a set of Blue Wool standards (rated 1 to 8) are
simultaneously exposed to a xenon arc lamp under controlled conditions of temperature and
humidity.[1][5]

Assessment: The fading of the test sample is periodically compared to the fading of the Blue
Wool standards. The lightfastness rating is the number of the Blue Wool standard that
exhibits a similar degree of fading.[10][16]

Heat Stability

This test evaluates the ability of a pigment to withstand high temperatures without significant
color change.[17]

o Sample Preparation: The pigment is incorporated into the desired medium (e.g., a polymer).

e Heating: The prepared sample is placed in a constant temperature oven at a specified
temperature for a defined period (e.g., 30-60 minutes).[17]
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» Evaluation: After cooling to room temperature, the color of the heated sample is compared to
an unheated sample. The color change is typically measured using a spectrophotometer,
and the maximum temperature at which the color change remains within an acceptable
tolerance is determined.[17]

Chemical Resistance (1ISO 2812)

This standard specifies methods for determining the resistance of a coating to the effects of
liquids.[18][19][20]

o Sample Preparation: A coating containing the pigment is applied to a standard panel and
allowed to cure.

o Exposure: The coated panel is partially or fully immersed in the test liquid (e.g., acids, alkalis,
solvents) for a specified duration and at a controlled temperature.[18]

» Evaluation: After removal from the liquid and drying, the coating is examined for any changes
in appearance, such as discoloration, blistering, softening, or loss of adhesion.[18] The
resistance is rated based on the extent of these changes.

Electrical Resistivity (ASTM D257)

This test method covers the determination of the DC resistance or conductance of insulating
materials.[21][22][23][24]

» Specimen and Electrode Preparation: A specimen of the material containing the pigment is
prepared in a standard size and shape. Electrodes are applied to the specimen in a defined
configuration.

o Measurement: A DC voltage is applied across the electrodes for a specified time, and the
resulting current is measured.

o Calculation: The volume or surface resistivity is calculated from the measured resistance and
the dimensions of the specimen and electrodes. This provides a quantitative measure of the
material's insulating properties.

Signaling Pathway for Pigment Selection
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The decision-making process for selecting the optimal black pigment involves a series of
considerations based on the desired end-use application.

Application Requirement Analysis
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Caption: A decision pathway for selecting a black pigment based on primary performance
requirements.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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